Cas no 58081-05-3 ((R)-4-Hydroxydihydrofuran-2(3H)-one)

• Product Name: (R)-4-Hydroxydihydrofuran-2(3H)-one
• CAS No: 58081-05-3
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD00211248
• CID: 57231
• PubChem ID: 7060520
• Update Time: 2025-04-18

(R)-4-Hydroxydihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-Hydroxydihydrofuran-2(3H)-one
• (R)-β-Hydroxy-gamma-butyrolactone
• (4R)-4-hydroxyoxolan-2-one
• (R)-(+)-3-Hydroxybutyrolactone
• (R)-&#946
• -Hydroxy-gamma-butyrolactone
• (R)-3-Hydroxy-gamma-butyrolactone
• (R)-3-HYDROXY-.GAMMA.-BUTYROLACTONE
• (R)-(+)-beta-Hydroxy-gamma-butyrolactone
• 2B1M965970
• MFCD00211248
• UNII-2B1M965970
• (4R)-4-hydroxytetrahydrofuran-2-one
• (R)-(+)-.BETA.-HYDROXY-.GAMMA.-BUTYROLACTONE
• A831725
• CS-0137574
• (R)-3-Hydroxy-gamma-butyrolactone, AldrichCPR
• (3R)-3-hydroxybutyrolactone
• SCHEMBL3277293
• (R)-(+)-3-Hydroxybutyrolacetone
• AS-76424
• (R)-3-Hydroxy-I(3)-butyrolacton
• 58081-05-3
• AC-13892
• 2(3H)-Furanone, dihydro-4-hydroxy-, (4R)-
• E76103
• AKOS015914146
• 3-Hydroxybutyrolactone, (3R)-
• Q27254500
• (R)-3-Hydroxybutyrolactone
• (+)-(R)-3-Hydroxy-.gamma.-butyrolactone
• (R)-3,4-Dihydroxybutanoic acid gamma-lactone
• 7331-52-4
• (R)-(+)-β-Hydroxy-γ-butyrolactone

• MDL： MFCD00211248
• Inchi： 1S/C4H6O3/c5-3-1-4(6)7-2-3/h3,5H,1-2H2/t3-/m1/s1
• InChI Key： FUDDLSHBRSNCBV-GSVOUGTGSA-N
• SMILES： O1C(C[C@H](C1)O)=O
• BRN： 3648447

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.24
• Melting Point: No data available
• Boiling Point: 98-100 ºC
• Flash Point: >110°C
• Refractive Index: 1.4655
• Solubility: Miscible with ethanol and chloroform.
• PSA: 26.30000
• LogP: 0.32180

(R)-4-Hydroxydihydrofuran-2(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/38-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• Storage Condition：Keep Cold.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones